Cas no 165948-23-2 (4,5,6,7-Tetrahydrothiazolo5,4-cpyridine)

• Product Name: 4,5,6,7-Tetrahydrothiazolo5,4-cpyridine
• CAS No: 165948-23-2
• MF: C₆H₈N₂S
• MW: 140.206119537354
• MDL: MFCD11041012
• CID: 65742
• PubChem ID: 21941992
• Update Time: 2025-06-09

4,5,6,7-Tetrahydrothiazolo5,4-cpyridine Chemical and Physical Properties

Names and Identifiers

• 4,5,6,7-Tetrahydrothiazolo[5,4-c]pyridine
• 4,5,6,7-tetrahydro-[1,3]thiazolo[5,4-c]pyridine
• 4,5,6,7-TETRAHYDROTHIAZOLO[5,4-C]PYRIDINE HYDROCHLORIDE
• 4,5,6,7-tetrahydro[1,3]thiazolo[5,4-c]pyridin
• 4,5,6,7-TETRAHYDRO[1,3]THIAZOLO[5,4-C]PYRIDINE
• THIAZOLO[5,4-C]PYRIDINE,4,5,6,7-TETRAHYDRO
• 4,5,6,7-Teterahydrothiazolo[5,4-c]pyridine
• Thiazolo[5,4-c]pyridine,4,5,6,7-tetrahydro-
• 4,5,6,7-TETRAHYDRO-THIAZOLO[5,4-C]PYRIDINE HYDROCHLORIDE SALT
• 165948-23-2
• FT-0727795
• 4,5,6,7-tetrahydro-thiazolo[5,4-c]pyridine
• AS-39391
• 4H,5H,6H,7H-[1,3]thiazolo[5,4-c]pyridine
• CS-0145563
• EN300-138411
• A882356
• AKOS005265055
• AB62822
• SY154821
• MFCD11041012
• SCHEMBL397802
• THIAZOLO[5,4-C]PYRIDINE, 4,5,6,7-TETRAHYDRO-
• QSLDIPUHQBHQGY-UHFFFAOYSA-N
• 4,5,6,7-Tetrahydrothiazolo5,4-cpyridine

• MDL： MFCD11041012
• Inchi： 1S/C6H8N2S/c1-2-7-3-6-5(1)8-4-9-6/h4,7H,1-3H2
• InChI Key： QSLDIPUHQBHQGY-UHFFFAOYSA-N
• SMILES： S1C=NC2=C1CNCC2

Computed Properties

• Exact Mass: 176.01700
• Monoisotopic Mass: 140.04081944g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 9
• Rotatable Bond Count: 0
• Complexity: 107
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.4
• Topological Polar Surface Area: 53.2Ų

Experimental Properties

• Boiling Point: 367 °C at 760 mmHg
• Flash Point: 175.7 °C
• PSA: 53.16000
• LogP: 1.91960

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Aralkylamines
• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Amines Aralkylamines

Additional information on 4,5,6,7-Tetrahydrothiazolo5,4-cpyridine

Comprehensive Overview of 4,5,6,7-Tetrahydrothiazolo[5,4-c]pyridine (CAS No. 165948-23-2)

4,5,6,7-Tetrahydrothiazolo[5,4-c]pyridine (CAS No. 165948-23-2) is a heterocyclic compound that has garnered significant attention in pharmaceutical and chemical research due to its unique structural properties and potential applications. This bicyclic system, combining thiazole and pyridine moieties, serves as a versatile scaffold in medicinal chemistry. Researchers are increasingly exploring its derivatives for their bioactivity, particularly in targeting neurological and metabolic disorders, aligning with current trends in drug discovery.

The compound's molecular framework, characterized by a fused thiazolo[5,4-c]pyridine core, offers exceptional opportunities for structural modifications. This adaptability makes it a valuable intermediate in synthesizing novel small-molecule therapeutics, a hot topic in precision medicine. Recent studies highlight its role in modulating enzyme inhibitors and receptor agonists, addressing growing demand for treatments related to neurodegenerative diseases like Alzheimer's and Parkinson's.

In the context of green chemistry, 165948-23-2 has been investigated for sustainable synthesis routes. With the pharmaceutical industry prioritizing eco-friendly processes, this compound's potential for catalysis and biocompatible reactions resonates with global sustainability goals. Computational chemists also utilize its structure in AI-driven drug design, leveraging machine learning to predict bioactive conformations—a frequently searched topic in cheminformatics forums.

Analytical challenges associated with 4,5,6,7-Tetrahydrothiazolo[5,4-c]pyridine purification often arise due to its polarity. Advanced techniques like HPLC-MS and NMR spectroscopy are commonly discussed in research papers, reflecting laboratory professionals' search trends for characterization methods. The compound's stability under varying pH conditions further makes it relevant to formulation scientists developing extended-release drug delivery systems.

From an industrial perspective, scalability of 165948-23-2 production remains a key focus. Patent literature reveals innovative continuous flow chemistry approaches to synthesize this intermediate, addressing cost-efficiency concerns—a major pain point for manufacturers. These advancements align with frequent searches for "process optimization" in chemical synthesis databases.

Emerging applications in agrochemicals have also been reported, with derivatives showing promise as plant growth regulators. This intersects with rising interest in sustainable agriculture solutions, a trending topic across scientific and environmental platforms. The compound's low ecotoxicity profile further enhances its appeal for such applications.

In material science, the thiazolo[5,4-c]pyridine core has been incorporated into organic semiconductors for optoelectronic devices. This connects to booming research in flexible electronics and OLED technologies, frequently searched terms in materials science communities. The compound's electron-rich structure facilitates charge transport, making it valuable for next-generation displays.

Quality control specifications for CAS 165948-23-2 typically require ≥98% purity, with strict limits on residual solvents. These parameters reflect current Good Manufacturing Practice (cGMP) standards, a critical consideration for pharmaceutical buyers searching for "API intermediates" suppliers. Analytical certificates often include detailed chromatographic data and spectral fingerprints for batch consistency.

The compound's safety profile has been extensively documented, with Material Safety Data Sheets (MSDS) indicating proper handling procedures. While not classified as hazardous under standard protocols, proper laboratory safety measures remain essential—a perennial concern for chemical handlers, as evidenced by safety-related search queries in occupational health databases.

Future research directions for 4,5,6,7-Tetrahydrothiazolo[5,4-c]pyridine may explore its metal-organic frameworks (MOFs) applications or bioconjugation techniques for targeted therapies. These cutting-edge areas correspond with increasing academic interest, as reflected in citation metrics and conference proceedings. The compound's multifaceted utility ensures its continued relevance across scientific disciplines.